Cas no 2228530-42-3 (3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid
• CAS No: 2228530-42-3
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 5791392
• PubChem ID: 165695988
• Update Time: 2025-06-09

3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1949053
• 2228530-42-3
• 3-(6-chloropyridin-3-yl)-2,2-difluoropropanoic acid
• 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid

• Inchi： 1S/C8H6ClF2NO2/c9-6-2-1-5(4-12-6)3-8(10,11)7(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： PMEWAPZJSNUEDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 221.0055125g/mol
• Monoisotopic Mass: 221.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid

Research Brief on 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid (CAS: 2228530-42-3): Recent Advances and Applications

3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid (CAS: 2228530-42-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropropanoic acid moiety and chloropyridinyl group, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, mechanistic insights, and biological activities, making it a subject of intense investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid. The researchers employed a multi-step synthesis approach, starting from commercially available 6-chloronicotinic acid, to achieve high yields and purity. The study highlighted the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its potential therapeutic applications.

In the agrochemical sector, this compound has been investigated for its role as a key intermediate in the synthesis of novel insecticides. A 2023 report in Pest Management Science demonstrated that derivatives of 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid exhibit potent activity against a broad spectrum of pests, including resistant strains. The study attributed this efficacy to the compound's ability to disrupt the nervous system of target organisms, a mechanism similar to that of neonicotinoids but with improved selectivity and reduced environmental impact.

From a pharmacological perspective, preliminary in vitro studies have indicated that 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid may serve as a scaffold for developing inhibitors of specific enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters revealed that the compound's structural features allow it to interact with key residues in the active sites of these enzymes, suggesting its potential as a lead compound for anti-inflammatory drug development.

Despite these promising findings, challenges remain in the large-scale production and formulation of 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid. A recent review in Organic Process Research & Development discussed the need for greener synthetic methodologies to reduce the environmental footprint of its production. Additionally, further in vivo studies are required to fully elucidate its pharmacokinetic and toxicological profiles, which are essential for its transition from laboratory research to clinical or agricultural applications.

In conclusion, 3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid (CAS: 2228530-42-3) represents a versatile compound with significant potential across multiple domains. Continued research into its synthesis, mechanisms of action, and applications will be crucial for unlocking its full value in chemical biology and pharmaceutical sciences. Future studies should focus on addressing the current limitations and exploring novel derivatives to expand its utility further.